Cas no 381230-85-9 (Pentanamide,N,N-dimethyl-5-oxo-)

• Product Name: Pentanamide,N,N-dimethyl-5-oxo-
• CAS No: 381230-85-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 298399
• PubChem ID: 45087990
• Update Time: 2025-06-13

Pentanamide,N,N-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,N,N-dimethyl-5-oxo-
• Pentanamide, N,N-dimethyl-5-oxo- (9CI)
• 381230-85-9
• SCHEMBL5329563
• N,N-dimethyl 5-oxopentanamide
• EN300-6495400
• N,N-DIMETHYL-5-OXOPENTANAMIDE

• Inchi： 1S/C7H13NO2/c1-8(2)7(10)5-3-4-6-9/h6H,3-5H2,1-2H3
• InChI Key： KJIHPJGWDQZKCP-UHFFFAOYSA-N
• SMILES： O=C(CCCC=O)N(C)C

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on Pentanamide,N,N-dimethyl-5-oxo-

Pentanamide,N,N-dimethyl-5-oxo- (CAS No. 381230-85-9): A Comprehensive Overview of Its Properties and Applications

Pentanamide,N,N-dimethyl-5-oxo- (CAS No. 381230-85-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various high-value intermediates. The N,N-dimethyl and 5-oxo functional groups contribute to its reactivity and versatility, making it a valuable asset in synthetic chemistry.

In recent years, the demand for Pentanamide derivatives has surged, driven by their applications in drug discovery and development. Researchers are particularly interested in its potential as a building block for bioactive molecules, which are essential in treating a wide range of medical conditions. The compound's CAS No. 381230-85-9 is frequently searched in academic and industrial databases, reflecting its growing importance in scientific research.

One of the most discussed topics in the context of Pentanamide,N,N-dimethyl-5-oxo- is its role in green chemistry. With increasing environmental concerns, scientists are exploring sustainable methods to synthesize this compound. Innovations such as catalytic processes and solvent-free reactions are being investigated to minimize waste and reduce energy consumption. These advancements align with the global push toward eco-friendly manufacturing, a hot topic among both researchers and policymakers.

The compound's physicochemical properties, including its solubility, melting point, and stability, are critical for its application in various industries. For instance, its high purity and low toxicity make it suitable for use in cosmetic formulations and personal care products. These attributes are often highlighted in user queries, as consumers and manufacturers alike seek safer and more effective ingredients.

Another area of interest is the analytical methods used to characterize Pentanamide,N,N-dimethyl-5-oxo-. Techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure its quality and consistency. These methods are frequently searched by quality control professionals and researchers who need reliable data for their work.

In the pharmaceutical industry, Pentanamide,N,N-dimethyl-5-oxo- is being studied for its potential in drug delivery systems. Its ability to enhance the bioavailability of certain active ingredients makes it a promising candidate for formulation optimization. This aspect is particularly relevant given the rising demand for efficient and targeted therapies, a trend that dominates current medical research.

Furthermore, the compound's synthetic pathways are a subject of ongoing research. Scientists are exploring novel routes to produce Pentanamide,N,N-dimethyl-5-oxo- more efficiently, with a focus on cost reduction and scalability. These efforts are closely monitored by industry stakeholders, as they could lead to more affordable and accessible products.

In conclusion, Pentanamide,N,N-dimethyl-5-oxo- (CAS No. 381230-85-9) is a compound of immense scientific and industrial significance. Its diverse applications, coupled with the ongoing research into its properties and synthesis, ensure its continued relevance in multiple fields. As the scientific community and industry players strive for innovation, this compound is poised to remain at the forefront of chemical research and development.